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Compound of Interest

Compound Name: L-Valinamide hydrochloride

Cat. No.: B555295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical and chemical properties

of L-Valinamide hydrochloride. The information is curated for professionals in research and

development, offering data-driven insights and standardized experimental methodologies.

Chemical Identity and Properties
L-Valinamide hydrochloride is the hydrochloride salt of L-valinamide, the amide derivative of

the essential amino acid L-valine. It serves as a crucial building block in the synthesis of

various pharmaceutical compounds and is utilized in biochemical research.

Chemical Identifiers
Identifier Value

CAS Number 3014-80-0

Molecular Formula C₅H₁₂N₂O·HCl

Molecular Weight 152.62 g/mol [1]

IUPAC Name
(2S)-2-amino-3-

methylbutanamide;hydrochloride

Synonyms
(2S)-2-Amino-3-methylbutanamide

hydrochloride, L-Val-NH2·HCl, H-Val-NH2·HCl
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Physicochemical Properties
Property Value

Appearance White to off-white crystalline powder

Melting Point 266-270 °C[1][2]

Boiling Point 273.6°C at 760 mmHg (for the free base)[3]

Solubility
Soluble in water. Soluble in methanol (50

mg/mL, clear, colorless solution).[2]

pKa
Data not available. See section 2.3 for

determination protocol.

Optical Rotation [α]25/D +25.8°, c = 1 in H₂O[1]

Experimental Protocols
The following sections detail standardized methodologies for the determination of key physical

and chemical properties of L-Valinamide hydrochloride.

Melting Point Determination (Capillary Method)
The melting point of L-Valinamide hydrochloride can be determined using a standard

capillary melting point apparatus.[1][2][4]

Methodology:

Sample Preparation: A small amount of finely powdered, dry L-Valinamide hydrochloride is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady rate of 1-2 °C per minute.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the substance is completely molten are

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://digitalcommons.liberty.edu/cgi/viewcontent.cgi?article=1263&context=research_symp
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b555295?utm_src=pdf-body
https://www.benchchem.com/product/b555295?utm_src=pdf-body
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://www.benchchem.com/product/b555295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


recorded. This range represents the melting point. For a pure substance, this range is

typically narrow.
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Workflow for Melting Point Determination.

Aqueous Solubility Determination (Shake-Flask Method)
The equilibrium solubility of L-Valinamide hydrochloride in water can be determined using the

shake-flask method.[5][6][7][8]

Methodology:

Preparation: An excess amount of L-Valinamide hydrochloride is added to a known volume

of purified water in a sealed container.

Equilibration: The mixture is agitated at a constant temperature (e.g., 25 °C or 37 °C) for a

sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation: The undissolved solid is separated from the solution by centrifugation and/or

filtration through a non-binding syringe filter (e.g., 0.22 µm PVDF).

Quantification: The concentration of L-Valinamide hydrochloride in the clear supernatant is

determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

pKa Determination (Potentiometric Titration)
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The acid dissociation constants (pKa) of the ionizable groups in L-Valinamide hydrochloride
can be determined by potentiometric titration.[9][10][11][12]

Methodology:

Solution Preparation: A known concentration of L-Valinamide hydrochloride is dissolved in

deionized water.

Titration: The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M

NaOH), and the pH is monitored continuously using a calibrated pH meter.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa values correspond to the pH at the half-equivalence points on the curve.

Purity Assessment (HPLC)
The purity of L-Valinamide hydrochloride can be assessed using reverse-phase High-

Performance Liquid Chromatography (HPLC).[3][13][14][15]

Methodology:

Sample Preparation: A solution of L-Valinamide hydrochloride is prepared in a suitable

solvent (e.g., a mixture of water and acetonitrile).

Chromatographic Conditions:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer or water with 0.1%

trifluoroacetic acid) and an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a suitable wavelength (e.g., 210 nm).

Analysis: The sample is injected into the HPLC system. The purity is determined by

calculating the area percentage of the main peak relative to the total area of all peaks in the

chromatogram.

Synthesis and Applications
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General Synthesis Pathway
L-Valinamide hydrochloride is typically synthesized from its parent amino acid, L-valine. A

general synthetic route involves the protection of the amino group, activation of the carboxyl

group, amidation, and subsequent deprotection.

Starting Material

Synthetic Steps

Final Product

L-Valine

Amino Group Protection
(e.g., Boc, Cbz)

Carboxyl Group Activation
(e.g., with DCC, HOBt)

Amidation
(with Ammonia or an

Ammonia Source)

Deprotection
(e.g., with HCl)

L-Valinamide Hydrochloride

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b555295?utm_src=pdf-body
https://www.benchchem.com/product/b555295?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthetic Pathway for L-Valinamide Hydrochloride.

Key Applications
L-Valinamide hydrochloride is a versatile building block with applications in several areas of

research and development.
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metabolic pathways
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Supplements
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Applications of L-Valinamide Hydrochloride.

Stability and Storage
Amine hydrochloride salts are generally more stable than their corresponding free amines. L-
Valinamide hydrochloride should be stored in a cool, dry, and well-ventilated area, away from

incompatible substances. For long-term storage, refrigeration (2-8 °C) is often recommended.

As with many amine salts, it is important to protect it from moisture.

Safety Information
L-Valinamide hydrochloride should be handled in accordance with good laboratory practices.

Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn. For detailed safety information, refer to the Safety Data Sheet (SDS) provided

by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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